N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]propanamide

• IUPAC Name: N-[5-(2,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]propanamide
• InChI: InChI=1S/C10H13N5O2/c1-4-8(16)11-10-13-12-9(17-10)7-5-6(2)14-15(7)3/h5H,4H2,1-3H3,(H,11,13,16)
• InChI Key: DXSWKCDUNLQDLR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(O1)C2=CC(=NN2C)C
• Molecular Formula: C10H13N5O2
• Molecular Weight: 235.24 g/mol
• CAS No.: 1170418-37-7

Description

The compound “N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]propanamide” is a complex organic molecule that contains a pyrazole ring and an oxadiazole ring. Pyrazole is a heterocyclic aromatic organic compound, a five-membered ring with two nitrogen atoms. Oxadiazole is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring and an oxadiazole ring. The pyrazole ring contains two nitrogen atoms, and the oxadiazole ring contains an oxygen atom and two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the pyrazole and oxadiazole rings. For example, pyrazole rings can undergo reactions such as alkylation, acylation, and halogenation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of atoms and the presence of the pyrazole and oxadiazole rings. These properties could include melting point, boiling point, solubility, and stability.

Mechanism of Action

Target of Action

The primary target of F5074-0077 is the phosphatidylinositol 3-kinase (PI3K) alpha . PI3K alpha is a key enzyme in the PI3K signaling pathway, which plays a crucial role in cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking .

Mode of Action

F5074-0077 acts as a highly selective inhibitor and degrader of mutant PI3K alpha . It binds to the PI3K alpha, inhibiting its activity and leading to its degradation . This dual mechanism of action disrupts the PI3K signaling pathway, which is often dysregulated in various types of cancer .

Biochemical Pathways

The inhibition and degradation of PI3K alpha by F5074-0077 disrupt the PI3K signaling pathway . This pathway is involved in many cellular functions, including cell growth and survival. Its dysregulation is commonly associated with tumor growth and resistance to antineoplastic agents .

Pharmacokinetics

The pharmacokinetics of F5074-0077 are currently under investigation. Preliminary studies suggest that it is well-tolerated and that its pharmacokinetics are influenced by the activity of the cytochrome P450 (CYP) enzyme CYP3A4 . The strong CYP3A inhibitor itraconazole reduced F5074-0077’s oral clearance by 51% and increased its area under the plasma concentration-time curve (AUC) by 104%, while the strong CYP3A inducer rifampin increased its oral clearance by 6.4-fold and decreased its AUC by 84% .

Result of Action

The inhibition and degradation of PI3K alpha by F5074-0077 disrupt the PI3K signaling pathway, leading to a decrease in cell growth and survival . This can result in the inhibition of tumor growth and increased sensitivity to antineoplastic agents .

Action Environment

The action, efficacy, and stability of F5074-0077 can be influenced by various environmental factors. For example, the presence of other drugs that inhibit or induce CYP3A can affect the pharmacokinetics of F5074-0077 . Additionally, the presence of PIK3CA mutations in the tumor can enhance the drug’s efficacy .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as medicinal chemistry, due to the presence of the biologically active pyrazole ring.